Cas no 1000198-80-0 (3-(3-Fluorophenyl)methyl-pyrrolidine)

• Product Name: 3-(3-Fluorophenyl)methyl-pyrrolidine
• CAS No: 1000198-80-0
• MF: C₁₁H₁₄FN
• MW: 179.233966350555
• CID: 1005828
• PubChem ID: 53409273
• Update Time: 2025-04-20

3-(3-Fluorophenyl)methyl-pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 3-(3-fluorobenzyl)pyrrolidine
• 3-[(3-fluorophenyl)methyl]Pyrrolidine
• 3-[(3-FLUOROPHENYL)METHYL]-PYRROLIDINE
• 3-[(3-Fluorophenyl)methyl]-pyrrolidine HCl
• DB-058212
• SCHEMBL1812734
• DTXSID80696400
• 1000198-80-0
• EN300-1849863
• CS-0237535
• AKOS006286096
• Pyrrolidine, 3-[(3-fluorophenyl)methyl]-
• 3-(3-Fluorophenyl)methyl-pyrrolidine

• Inchi： 1S/C11H14FN/c12-11-3-1-2-9(7-11)6-10-4-5-13-8-10/h1-3,7,10,13H,4-6,8H2
• InChI Key： NCVRSFIRKVTHDU-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)CC1CNCC1

Computed Properties

• Exact Mass: 179.11100
• Monoisotopic Mass: 179.111027613g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 254.6±15.0 °C at 760 mmHg
• Flash Point: 107.8±20.4 °C
• PSA: 12.03000
• LogP: 2.30650
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

3-(3-Fluorophenyl)methyl-pyrrolidine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes